Cas no 1780867-73-3 ({7-oxaspiro3.5nonan-1-yl}methanamine)

• Product Name: {7-oxaspiro3.5nonan-1-yl}methanamine
• CAS No: 1780867-73-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD30535606
• CID: 5237861
• PubChem ID: 105430414
• Update Time: 2025-07-19

{7-oxaspiro3.5nonan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonane-1-methanamine
• {7-oxaspiro3.5nonan-1-yl}methanamine

• MDL： MFCD30535606
• Inchi： 1S/C9H17NO/c10-7-8-1-2-9(8)3-5-11-6-4-9/h8H,1-7,10H2
• InChI Key： SWYOPHMRNVLUGC-UHFFFAOYSA-N
• SMILES： C1(CN)C2(CCOCC2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on {7-oxaspiro3.5nonan-1-yl}methanamine

Introduction to {7-oxaspiro3.5nonan-1-yl}methanamine (CAS No. 1780867-73-3)

{7-oxaspiro3.5nonan-1-yl}methanamine is a fascinating compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic amine derivative, identified by the CAS number 1780867-73-3, represents a promising candidate for further exploration in drug discovery and molecular design. The compound's intricate spirocyclic framework, featuring an oxygen atom bridging two rings, contributes to its distinct chemical behavior and potential biological activity.

The structural motif of {7-oxaspiro3.5nonan-1-yl}methanamine is particularly noteworthy as it combines elements of both oxygen-containing heterocycles and aliphatic spiro compounds. This blend of structural features suggests that the molecule may exhibit a range of interactions with biological targets, making it a valuable scaffold for medicinal chemists. The presence of an amine group at the 1-position of the spirocycle further enhances its versatility, allowing for modifications that could fine-tune its pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug development. Spirocycles are known for their stability, flexibility, and ability to mimic the conformational preferences of biologically active molecules. The specific spirocyclic system in {7-oxaspiro3.5nonan-1-yl}methanamine offers a unique combination of these attributes, which may be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of {7-oxaspiro3.5nonan-1-yl}methanamine is its potential as a building block for more complex molecules. The spirocyclic core can serve as a scaffold around which additional functional groups can be incorporated, enabling the design of molecules with tailored biological activities. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can significantly impact its efficacy and selectivity.

Recent studies have highlighted the importance of oxygen-containing heterocycles in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties and can interact with biological targets in diverse ways. The incorporation of an oxygen atom into the spirocyclic framework of {7-oxaspiro3.5nonan-1-yl}methanamine may contribute to its bioactivity by enhancing its solubility and improving its interaction with biological membranes.

The amine group in {7-oxaspiro3.5nonan-1-yl}methanamine is another key feature that warrants further investigation. Amines are well-known for their ability to form hydrogen bonds, which can be crucial for binding to biological targets. The position of the amine group at the 1-position of the spirocycle suggests that it may be involved in critical interactions with proteins or nucleic acids, making it a potential site for structure-based drug design.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules with multiple functional groups that can simultaneously engage different binding sites on a target protein or receptor. {7-oxaspiro3.5nonan-1-yl}methanamine's unique structural features make it an attractive candidate for such multivalent interactions. By leveraging its spirocyclic core and amine group, researchers may be able to design molecules that exhibit enhanced binding affinity and selectivity.

The synthesis of {7-oxaspiro3.5nonan-1-yl}methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires careful construction to ensure the correct connectivity between the two rings and the incorporation of the oxygen atom at the appropriate position. Advances in synthetic methodologies have made it possible to construct complex spirocyclic systems more efficiently, but optimizing the synthesis remains an important step in making this compound more accessible for drug discovery applications.

In conclusion, {7-oxaspiro3.5nonan-1-yl}methanamine (CAS No. 1780867-73-3) is a structurally unique and versatile compound with significant potential in pharmaceutical chemistry. Its spirocyclic framework, combined with an amine group and an oxygen-containing heterocycle, makes it an attractive scaffold for drug development. Further research into this compound is likely to yield valuable insights into its biological activity and mechanisms of action, paving the way for new therapeutic agents.